1-Hexene
1-Hexene
The kinetics of polymerization of 1-hexene was studied using a family of five zirconium amine bis-phenolate catalysts. Polymerization reaction of 1-hexene catalyzed by a series of hafnium complexes was studied.
1-hexene appears as a clear colorless liquid with a petroleum like odor. Flash point -9°F. Less dense than water and insoluble in water. Vapors heavier than air. Used as a solvent, paint thinner, and chemical reaction medium.
1-hexene is an alkene that is hexane carrying a double bond at position 1.
1-hexene appears as a clear colorless liquid with a petroleum like odor. Flash point -9°F. Less dense than water and insoluble in water. Vapors heavier than air. Used as a solvent, paint thinner, and chemical reaction medium.
1-hexene is an alkene that is hexane carrying a double bond at position 1.
Brand Name:
Vulcanchem
CAS No.:
592-41-6
VCID:
VC21249652
InChI:
InChI=1S/C6H12/c1-3-5-6-4-2/h3H,1,4-6H2,2H3
SMILES:
CCCCC=C
Molecular Formula:
C6H12
CH2=CH(CH2)3CH3
C6H12
CH2=CH(CH2)3CH3
C6H12
Molecular Weight:
84.16 g/mol
1-Hexene
CAS No.: 592-41-6
Cat. No.: VC21249652
Molecular Formula: C6H12
CH2=CH(CH2)3CH3
C6H12
Molecular Weight: 84.16 g/mol
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Specification
| Description | The kinetics of polymerization of 1-hexene was studied using a family of five zirconium amine bis-phenolate catalysts. Polymerization reaction of 1-hexene catalyzed by a series of hafnium complexes was studied. 1-hexene appears as a clear colorless liquid with a petroleum like odor. Flash point -9°F. Less dense than water and insoluble in water. Vapors heavier than air. Used as a solvent, paint thinner, and chemical reaction medium. 1-hexene is an alkene that is hexane carrying a double bond at position 1. |
|---|---|
| CAS No. | 592-41-6 |
| Molecular Formula | C6H12 CH2=CH(CH2)3CH3 C6H12 |
| Molecular Weight | 84.16 g/mol |
| IUPAC Name | hex-1-ene |
| Standard InChI | InChI=1S/C6H12/c1-3-5-6-4-2/h3H,1,4-6H2,2H3 |
| Standard InChI Key | LIKMAJRDDDTEIG-UHFFFAOYSA-N |
| Impurities | Alpha-olefins of C4, C6-C15 and >C20 are by-products of oligomerization reactions. |
| SMILES | CCCCC=C |
| Canonical SMILES | CCCCC=C |
| Boiling Point | 146.3 °F at 760 mm Hg (USCG, 1999) 63.4 °C 63.4 °C @ 760 mm Hg 63 °C 146.3° |
| Colorform | Colorless liquid |
| Flash Point | -15 °F (USCG, 1999) BELOW 20 °F (BELOW -7 °C) (CLOSED CUP) -26 °C c.c. -15°F |
| Melting Point | -219.6 °F (USCG, 1999) -139.7 °C -140 °C -219.6°F |
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